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Introduction

Acetamide, 2-amino-N-hydroxy-, more commonly known as glycinohydroxamic acid, is the
simplest alpha-amino hydroxamic acid. It belongs to a significant class of organic compounds
that have garnered substantial interest in medicinal chemistry and drug development. The
hydroxamic acid functional group (-CONHOH) is a powerful metal-chelating moiety, a
characteristic that underpins the biological activity of many of its derivatives.[1] This guide
provides a comprehensive overview of the structure, properties, and scientific context of
glycinohydroxamic acid, offering field-proven insights for professionals engaged in chemical
research and therapeutic design.

The core of glycinohydroxamic acid's utility lies in its structural simplicity combined with the
potent functionality of the hydroxamic acid group. This moiety is a known pharmacophore
responsible for the inhibition of various metalloenzymes, making it a valuable scaffold in the
design of novel therapeutics.[1][2] This document will delve into the fundamental aspects of this
molecule, from its chemical identity to its biological significance and the principles of its
synthesis and analysis.
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Chemical Structure and Identification

The foundational step in understanding any chemical entity is a precise definition of its
structure and nomenclature. Glycinohydroxamic acid is structurally derived from the amino acid
glycine, where the carboxylic acid group is formally condensed with hydroxylamine.[3]

Molecular Structure

The structure comprises a central carbonyl carbon double-bonded to an oxygen atom and
single-bonded to both a nitrogen atom (part of the hydroxylamine group) and a methylene
group (-CH2-), which is in turn bonded to a primary amine (-NH2).
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Figure 1: 2D Chemical Structure of Glycinohydroxamic Acid

Click to download full resolution via product page

Caption: 2D structure of Acetamide, 2-amino-N-hydroxy-.

Chemical Identifiers

Accurate identification is critical for database searches, procurement, and regulatory
submissions. The key identifiers for this compound are summarized below.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Glycinehydroxamic-acid
https://www.benchchem.com/product/b1266395/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-acetamide-2-amino-n-hydroxy-glycinohydroxamic-acid
https://www.benchchem.com/product/b1266395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acetamide-2-amino-n-hydroxy-glycinohydroxamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

IUPAC Name 2-amino-N-hydroxyacetamide [4]

Glycinohydroxamic acid,
Synonyms Glycine hydroxamate, 2- [3114]

Aminoacetohydroxamic acid

CAS Registry Number 5349-80-4 [4]

Molecular Formula C2HsN20:2 [4]

Molecular Weight 90.08 g/mol [3]

Canonical SMILES C(C(=O)NO)N [4]
VDBCTDQYMZSQFQ-

InChl Key Q QFQ [4]

UHFFFAOYSA-N

Physicochemical and Computed Properties

The physicochemical properties of a molecule are paramount as they dictate its solubility,
stability, and pharmacokinetic behavior. While extensive experimental data for
glycinohydroxamic acid is not widely published, computational models provide valuable

estimations.

Property Value (Computed) Source
XLogP3 -1.9 [3]
Hydrogen Bond Donor Count 3 [3]
Hydrogen Bond Acceptor

ydrog p 3 3]
Count
Topological Polar Surface Area  75.4 A2 [3]
Rotatable Bond Count 1 [3]

e Interpretation for Drug Development: The highly negative XLogP3 value indicates that the
molecule is very hydrophilic, suggesting good aqueous solubility but potentially poor passive
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diffusion across biological membranes. The high count of hydrogen bond donors and
acceptors further supports its hydrophilic nature and potential for strong interactions with
biological targets.

Synthesis and Reactivity
General Principles of Synthesis

The synthesis of hydroxamic acids is a well-established field in organic chemistry. The most
common and direct approach involves the reaction of an activated carboxylic acid derivative,
typically an ester, with hydroxylamine or its salt.[5] For glycinohydroxamic acid, a plausible and
efficient synthesis strategy begins with N-protected glycine to prevent side reactions involving
the free amine.

The rationale for this multi-step approach is rooted in ensuring chemoselectivity:

o Step 1: N-Protection: The primary amine of glycine is nucleophilic and would compete with
hydroxylamine in reacting with the activated carboxyl group. Therefore, it must be protected
with a suitable protecting group (e.g., Boc, Cbz) that is stable to the subsequent reaction
conditions but can be removed cleanly.

o Step 2: Carboxyl Activation: The carboxylic acid is converted into a more reactive species,
such as a methyl or ethyl ester, to facilitate nucleophilic acyl substitution by hydroxylamine.

o Step 3: Hydroxamic Acid Formation: The ester is treated with hydroxylamine hydrochloride in
the presence of a base (like KOH or NaOH) to neutralize the HCI and generate free
hydroxylamine in situ, which then attacks the ester carbonyl.

o Step 4: Deprotection: The N-protecting group is removed under conditions that do not affect
the newly formed hydroxamic acid moiety (e.g., acidolysis for a Boc group).
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Glycine

Step 1: N-Protection
(e.g., (Boc)20)

N-Protected Glycine

Step 2: Esterification
(e.g., MeOH, H")

N-Protected Glycine Ester

Step 3: Reaction with Hydroxylamine
(NH20H-HCI, Base)

N-Protected Glycinohydroxamic Acid

Step 4: Deprotection
(e.g., TFA or HCI)

Glycinohydroxamic Acid (Final Product)

Figure 2: General Synthetic Workflow for Glycinohydroxamic Acid
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Caption: A logical workflow for the synthesis of Glycinohydroxamic Acid.

Biological and Pharmacological Significance
Mechanism of Action: Metalloenzyme Inhibition

The primary mechanism underlying the biological activity of hydroxamic acids is their ability to
act as potent inhibitors of metalloenzymes.[1] These enzymes utilize a metal ion, often zinc
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(Zn2*), within their active site to catalyze biochemical reactions. The hydroxamic acid functional
group acts as a bidentate ligand, coordinating the metal ion with high affinity through its
carbonyl oxygen and hydroxyl oxygen atoms. This chelation disrupts the normal catalytic

function of the enzyme, leading to its inhibition.[5]
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Figure 3: Mechanism of Metalloenzyme Inhibition
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Caption: Chelation of the active site metal ion by the hydroxamic acid moiety.

Specific Biological Activity

While the hydroxamic acid class has broad activity, specific derivatives exhibit selectivity for
certain enzymes. Glycinohydroxamic acid has been identified as an inhibitor of glycine
dehydrogenase (aminomethyl-transferring) (EC 1.4.4.2).[3] This enzyme is part of the glycine
cleavage system, a critical pathway in amino acid metabolism. Inhibition of this enzyme can
have significant effects on cellular processes that depend on glycine metabolism. The simple
structure of glycinohydroxamic acid makes it a valuable tool compound for studying the glycine

cleavage system and a foundational scaffold for designing more complex and selective

inhibitors.
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Proposed Analytical Methodologies

A self-validating system requires robust analytical methods for quality control and
quantification. Although a specific, validated method for glycinohydroxamic acid is not
prominent in the literature, a standard approach using reverse-phase high-performance liquid
chromatography (RP-HPLC) can be proposed based on its structural properties.

Principles of HPLC Method Development

Given its high polarity, glycinohydroxamic acid is an ideal candidate for analysis by RP-HPLC,
potentially with an aqueous-rich mobile phase or by using a column designed for polar
analytes.

o Stationary Phase: A C18 column is a standard starting point, but for better retention of this
polar molecule, an embedded polar group (e.g., polar-endcapped C18) or a HILIC
(Hydrophilic Interaction Liquid Chromatography) column could be necessary.

» Mobile Phase: A gradient elution starting with a high percentage of aqueous buffer (e.g.,
water with 0.1% formic acid or trifluoroacetic acid for good peak shape) and ramping to an
organic solvent like acetonitrile or methanol would be effective.

» Detection: The amide chromophore allows for UV detection, likely in the low UV range (e.qg.,
200-220 nm). For higher sensitivity and structural confirmation, coupling the HPLC to a mass
spectrometer (LC-MS) is the gold standard. The expected molecular ion [M+H]* would be at
m/z 91.05.

Sample Protocol: Conceptual HPLC-UV Method

e Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 pum).
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: Acetonitrile.

e Gradient: Start at 5% B, hold for 2 minutes; ramp to 95% B over 10 minutes; hold for 2
minutes; return to 5% B and re-equilibrate.

e Flow Rate: 1.0 mL/min.
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« Injection Volume: 10 pL.
e Detection: UV at 210 nm.
e Column Temperature: 30 °C.

o Self-Validation: This protocol must be validated by assessing specificity, linearity, accuracy,
precision, and limits of detection (LOD) and quantification (LOQ) according to standard
guidelines (e.g., ICH Q2(R1)).

Conclusion

Acetamide, 2-amino-N-hydroxy- (glycinohydroxamic acid) represents a fundamental
molecular scaffold of significant interest to the scientific community. Its structure, centered
around the metal-chelating hydroxamic acid moiety, provides a basis for its documented role as
a metalloenzyme inhibitor, specifically targeting glycine dehydrogenase. While detailed
experimental characterization data is sparse in readily accessible literature, its properties can
be reliably inferred from computational data and the well-understood chemistry of its functional
groups. The principles outlined in this guide for its synthesis and analysis provide a robust
framework for researchers and drug development professionals to confidently work with and
innovate upon this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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